Cas no 2248852-19-7 (Ethanesulfonamide, N,N-dimethyl-2-[(5-quinolinylmethyl)amino]-)

• Product Name: Ethanesulfonamide, N,N-dimethyl-2-[(5-quinolinylmethyl)amino]-
• CAS No: 2248852-19-7
• MF: C₁₄H₁₉N₃O₂S
• MW: 293.384561777115
• CID: 5194383
• Update Time: 2025-06-27

Ethanesulfonamide, N,N-dimethyl-2-[(5-quinolinylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonamide, N,N-dimethyl-2-[(5-quinolinylmethyl)amino]-

• Inchi： 1S/C14H19N3O2S/c1-17(2)20(18,19)10-9-15-11-12-5-3-7-14-13(12)6-4-8-16-14/h3-8,15H,9-11H2,1-2H3
• InChI Key： BBPJFMLKZDRHIA-UHFFFAOYSA-N
• SMILES： C(S(N(C)C)(=O)=O)CNCC1C=CC=C2C=1C=CC=N2

Additional information on Ethanesulfonamide, N,N-dimethyl-2-[(5-quinolinylmethyl)amino]-

Comprehensive Analysis of Ethanesulfonamide, N,N-dimethyl-2-[(5-quinolinylmethyl)amino]- (CAS No. 2248852-19-7)

In the rapidly evolving field of medicinal chemistry and drug discovery, Ethanesulfonamide, N,N-dimethyl-2-[(5-quinolinylmethyl)amino]- (CAS No. 2248852-19-7) has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound, characterized by its quinoline and sulfonamide moieties, represents a promising scaffold for researchers exploring novel bioactive molecules. The integration of these pharmacophores is particularly relevant in the context of modern drug design, where multi-target approaches are increasingly favored.

The quinoline core in Ethanesulfonamide, N,N-dimethyl-2-[(5-quinolinylmethyl)amino]- is a privileged structure in medicinal chemistry, known for its diverse biological activities. Recent studies have highlighted its importance in targeting various enzymes and receptors, making it a hotspot for investigations into anti-inflammatory and neuroprotective agents. This aligns with current trends in pharmaceutical research, where there is growing interest in compounds that can address complex diseases such as neurodegenerative disorders and chronic inflammation.

From a synthetic chemistry perspective, the sulfonamide group in this compound enhances its potential as a versatile intermediate. Sulfonamides are renowned for their stability and ability to participate in hydrogen bonding, which is crucial for molecular recognition in biological systems. Researchers exploring structure-activity relationships (SAR) often focus on how modifications to the N,N-dimethyl and amino substituents influence the compound's efficacy and selectivity. Such investigations are critical for optimizing lead compounds in drug development pipelines.

The pharmacological potential of Ethanesulfonamide, N,N-dimethyl-2-[(5-quinolinylmethyl)amino]- is further underscored by its relevance to current healthcare challenges. For instance, the rise of antibiotic resistance has spurred interest in non-traditional antimicrobial agents, and quinoline derivatives have shown promise in this arena. Additionally, the compound's structural features make it a candidate for studies related to kinase inhibition, a key area in oncology research. These applications resonate with frequently searched topics in scientific databases, such as "new quinoline-based therapeutics" and "sulfonamide derivatives in drug discovery."

In the context of green chemistry and sustainable synthesis, researchers are also investigating eco-friendly routes to produce Ethanesulfonamide, N,N-dimethyl-2-[(5-quinolinylmethyl)amino]-. This aligns with broader industry trends toward reducing environmental impact while maintaining high yields and purity. The compound's synthetic versatility makes it an attractive subject for studies on catalytic methods and solvent-free reactions, topics that frequently appear in contemporary literature.

Another area of interest is the compound's potential role in central nervous system (CNS) therapeutics. Given the increasing prevalence of neurological conditions, there is a pressing need for molecules that can cross the blood-brain barrier effectively. The quinoline scaffold, combined with the sulfonamide functionality, offers a balanced lipophilicity profile that could be advantageous for CNS-targeted drugs. This has led to a surge in searches for "quinoline-based neuroprotective agents" and "sulfonamide CNS penetration," reflecting the compound's relevance to cutting-edge research.

From a commercial standpoint, Ethanesulfonamide, N,N-dimethyl-2-[(5-quinolinylmethyl)amino]- is gaining traction as a reference standard in analytical chemistry. High-purity samples of this compound are essential for method development in HPLC and LC-MS applications, particularly in pharmaceutical quality control. Laboratories specializing in impurity profiling and stability testing often seek well-characterized batches of such compounds, driving demand in the fine chemicals market.

In summary, Ethanesulfonamide, N,N-dimethyl-2-[(5-quinolinylmethyl)amino]- (CAS No. 2248852-19-7) represents a multifaceted compound with broad implications for drug discovery, analytical chemistry, and sustainable synthesis. Its structural features align with several trending research areas, making it a valuable subject for both academic and industrial investigations. As the scientific community continues to explore its potential, this compound is likely to remain at the forefront of discussions in medicinal chemistry and related disciplines.